Cas no 1182960-42-4 (3-(2-chlorophenyl)cyclobutan-1-ol)

• Product Name: 3-(2-chlorophenyl)cyclobutan-1-ol
• CAS No: 1182960-42-4
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD12152561
• CID: 2105569
• PubChem ID: 60792246
• Update Time: 2025-06-08

3-(2-chlorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)Cyclobutanol
• 3-(2-chlorophenyl)cyclobutan-1-ol
• TRA0084299
• SY033758
• DA-25371
• SB84171
• CS-0452836
• AC1660
• 1909288-41-0
• (1s,3s)-3-(2-chlorophenyl)cyclobutan-1-ol
• Rel-(1s,3s)-3-(2-chlorophenyl)cyclobutan-1-ol
• EN300-223468
• CS-11937
• rel-(1s,3s)-3-(2-chlorophenyl)cyclobutan-1-ol, cis
• AKOS010007764
• EN300-247749
• 1182960-42-4
• MFCD12152561
• SCHEMBL18573855

• MDL： MFCD12152561
• Inchi： 1S/C10H11ClO/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8,12H,5-6H2
• InChI Key： AOYXOTUEOXFQIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(C1)O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(2-chlorophenyl)cyclobutan-1-ol

Recent Advances in the Study of 3-(2-Chlorophenyl)cyclobutan-1-ol (CAS: 1182960-42-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-chlorophenyl)cyclobutan-1-ol (CAS: 1182960-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-(2-chlorophenyl)cyclobutan-1-ol, which serves as a key intermediate in the production of various pharmacologically active molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. The compound's cyclobutane ring structure, combined with the chlorophenyl moiety, offers unique opportunities for structural modifications that can enhance its biological activity.

In terms of biological activity, preliminary investigations have demonstrated that 3-(2-chlorophenyl)cyclobutan-1-ol exhibits promising interactions with several central nervous system (CNS) targets. Molecular docking studies suggest that the compound may act as a modulator of GABA receptors, potentially offering new avenues for the treatment of anxiety disorders and epilepsy. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential as an anti-inflammatory agent, with early in vitro studies showing inhibition of key inflammatory markers.

The pharmacokinetic profile of 3-(2-chlorophenyl)cyclobutan-1-ol has been the subject of recent research, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) properties. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to characterize the compound's metabolic pathways and identify potential metabolites. These studies are crucial for understanding the compound's therapeutic potential and guiding future drug development efforts.

Several research groups have explored structure-activity relationships (SAR) of 3-(2-chlorophenyl)cyclobutan-1-ol derivatives, systematically modifying various functional groups to optimize biological activity and reduce potential toxicity. These efforts have led to the identification of several promising analogs with improved target selectivity and enhanced pharmacological profiles. The compound's relatively simple structure makes it an attractive scaffold for medicinal chemistry optimization programs.

Recent patent filings indicate growing commercial interest in 3-(2-chlorophenyl)cyclobutan-1-ol and its derivatives, particularly in the areas of neurological disorders and pain management. Pharmaceutical companies are actively investigating the compound's potential as a lead structure for new drug development programs. The combination of its synthetic accessibility and interesting biological activity profile makes it a compelling candidate for further investigation.

In conclusion, 3-(2-chlorophenyl)cyclobutan-1-ol (CAS: 1182960-42-4) represents an important focus of current research in chemical biology and pharmaceutical sciences. Its unique structural features, combined with promising biological activities, position it as a valuable compound for both academic research and potential therapeutic applications. Future studies will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in various disease models.